N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}butanamide

• Molecular Formula: C17H20N6OS2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-[[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl]butanamide
• InChI: InChI=1S/C17H20N6OS2/c1-4-6-14(24)19-16(25)18-12-9-11(8-7-10(12)3)15-22-23-13(5-2)20-21-17(23)26-15/h7-9H,4-6H2,1-3H3,(H2,18,19,24,25)
• InChI Key: GBAOFQZZSOQLKL-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC(=S)NC1=C(C=CC(=C1)C2=NN3C(=NN=C3S2)CC)C

Description

N-{[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]carbamothioyl}butanamide, commonly known as ETB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. ETB is a synthetic molecule that belongs to the class of thiadiazole compounds and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of ETB is not fully understood. However, it has been suggested that ETB may exert its pharmacological effects by modulating the activity of ion channels and receptors in the central nervous system. ETB has been shown to modulate the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability and are the targets of many anticonvulsant drugs. ETB has also been shown to modulate the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
ETB has been shown to exhibit various biochemical and physiological effects. ETB has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. ETB has also been shown to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines, which may contribute to its anti-inflammatory effects. ETB has also been shown to exhibit antioxidant activity, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

ETB has several advantages for lab experiments, including its high potency and selectivity for its target receptors and ion channels. ETB is also relatively easy to synthesize and can be obtained in high yields. However, ETB also has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

Future research on ETB should focus on elucidating its exact mechanism of action and identifying its molecular targets. Future research should also focus on developing more potent and selective analogs of ETB for use in drug discovery. Additionally, future research should focus on exploring the potential applications of ETB in other research fields, such as immunology and infectious diseases.

Synthesis Methods

ETB can be synthesized using various methods, including the reaction of 2-methyl-5-nitrophenyl isothiocyanate with 3-ethyl-6-amino-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole in the presence of a base. The resulting product is then reacted with butyric anhydride to obtain ETB. Another method involves the reaction of 3-ethyl-6-amino-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole with 2-methyl-5-nitrophenyl isothiocyanate in the presence of a base to obtain the intermediate product, which is then reacted with butyric anhydride to obtain ETB.

Scientific Research Applications

ETB has potential applications in various research fields, including medicinal chemistry, drug discovery, and neuroscience. ETB has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a potential candidate for the development of new drugs for the treatment of various neurological and inflammatory disorders. ETB has also been shown to exhibit anticancer activity, making it a potential candidate for the development of new anticancer drugs.